Cas no 2228645-83-6 (2-1-(4-methanesulfonylphenyl)cyclopropylpropan-2-amine)

• Product Name: 2-1-(4-methanesulfonylphenyl)cyclopropylpropan-2-amine
• CAS No: 2228645-83-6
• MF: C₁₃H₁₉NO₂S
• MW: 253.360462427139
• CID: 6070686
• PubChem ID: 165691969
• Update Time: 2025-07-19

2-1-(4-methanesulfonylphenyl)cyclopropylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-methanesulfonylphenyl)cyclopropylpropan-2-amine
• 2228645-83-6
• 2-[1-(4-methanesulfonylphenyl)cyclopropyl]propan-2-amine
• EN300-1990042

• Inchi： 1S/C13H19NO2S/c1-12(2,14)13(8-9-13)10-4-6-11(7-5-10)17(3,15)16/h4-7H,8-9,14H2,1-3H3
• InChI Key： VLZRRVIIDRTFCS-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C1(C(C)(C)N)CC1)(=O)=O

Computed Properties

• Exact Mass: 253.11365002g/mol
• Monoisotopic Mass: 253.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 68.5Ų

Additional information on 2-1-(4-methanesulfonylphenyl)cyclopropylpropan-2-amine

Comprehensive Overview of 2-1-(4-methanesulfonylphenyl)cyclopropylpropan-2-amine (CAS No. 2228645-83-6)

The compound 2-1-(4-methanesulfonylphenyl)cyclopropylpropan-2-amine (CAS No. 2228645-83-6) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical research. This molecule features a cyclopropyl ring attached to a propan-2-amine backbone, further modified by a 4-methanesulfonylphenyl group. Such a configuration makes it a subject of interest for researchers exploring novel bioactive compounds.

In the context of current trends, the demand for sulfonyl-containing compounds has risen, particularly in drug discovery and development. The methanesulfonyl moiety in this compound is known for its electron-withdrawing properties, which can influence the molecule's pharmacokinetics and binding affinity. Researchers are actively investigating its potential as a precursor for CNS-targeting agents, given the structural similarities to other amine-based bioactive molecules.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 2-1-(4-methanesulfonylphenyl)cyclopropylpropan-2-amine?" While detailed synthetic protocols are proprietary, published literature suggests that it can be synthesized via cyclopropanation of appropriately substituted alkenes, followed by functional group transformations to introduce the propan-2-amine and methanesulfonylphenyl groups. The compound's CAS number (2228645-83-6) is often used as a unique identifier in patent databases and chemical catalogs.

From an analytical perspective, 2-1-(4-methanesulfonylphenyl)cyclopropylpropan-2-amine is typically characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods confirm the identity and quality of the compound, which is critical for research applications. The cyclopropyl ring's strain energy and the amine group's basicity are key factors influencing its reactivity and stability under various conditions.

Another trending topic in the scientific community is the exploration of structure-activity relationships (SAR) for amine derivatives. The presence of both the methanesulfonyl and cyclopropyl groups in this compound offers a unique opportunity to study how these functionalities modulate biological activity. Computational chemistry tools, such as molecular docking and QSAR modeling, are increasingly being applied to predict its interactions with biological targets.

The compound's potential applications extend beyond pharmaceuticals. For instance, it could serve as a building block for advanced materials or agrochemicals, given its robust chemical framework. Researchers are also examining its environmental fate and biodegradability, aligning with the growing emphasis on green chemistry principles. The methanesulfonyl group, in particular, is being studied for its metabolic stability and potential to form stable metabolites.

In summary, 2-1-(4-methanesulfonylphenyl)cyclopropylpropan-2-amine (CAS No. 2228645-83-6) represents a versatile and intriguing compound with broad research implications. Its structural features, including the cyclopropyl ring and sulfonyl group, make it a valuable candidate for further investigation in multiple scientific domains. As interest in tailored amine derivatives continues to grow, this compound is poised to remain a focal point in both academic and industrial research.